propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate

• IUPAC Name: propyl 4-[[2-(4-propan-2-ylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C21H25NO4/c1-4-13-25-21(24)17-5-9-18(10-6-17)22-20(23)14-26-19-11-7-16(8-12-19)15(2)3/h5-12,15H,4,13-14H2,1-3H3,(H,22,23)
• InChI Key: XENWIAIMLLZSGW-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C(C)C
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

Propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate, also known as Ipratropium bromide, is a quaternary ammonium compound that is used as a bronchodilator in the treatment of chronic obstructive pulmonary disease (COPD) and asthma. It is an anticholinergic drug that works by blocking the action of acetylcholine, a neurotransmitter that causes bronchoconstriction and mucus secretion.

Mechanism of Action

Propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide works by blocking the action of acetylcholine on muscarinic receptors in the airways. This results in relaxation of the smooth muscles in the airways, which leads to bronchodilation and improved airflow. propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide also inhibits mucus secretion, which helps to reduce airway obstruction.
Biochemical and Physiological Effects:
propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide has been shown to have minimal systemic absorption and is primarily localized to the lungs. It has a rapid onset of action and a relatively short duration of action. propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide has been shown to be well-tolerated and has few side effects. It is metabolized by ester hydrolysis and excreted in the urine.

Advantages and Limitations for Lab Experiments

Propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide is widely used in laboratory experiments to study the effects of bronchodilators on airway function. It is a well-established tool for studying the physiology and pharmacology of the respiratory system. However, propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide has limitations in terms of its selectivity for muscarinic receptors and its lack of effect on inflammatory processes in the airways.

Future Directions

Future research on propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide could focus on developing more selective and potent muscarinic receptor antagonists, as well as investigating its potential use in combination with other bronchodilators and anti-inflammatory agents. Additionally, research could focus on the use of propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide in the treatment of other respiratory disorders, such as pulmonary fibrosis and pulmonary hypertension. Finally, research could investigate the potential use of propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide in the prevention and treatment of respiratory infections, such as influenza and COVID-19.

Scientific Research Applications

Propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide has been extensively studied for its bronchodilator properties and its efficacy in the treatment of COPD and asthma. It has also been studied for its potential use in the treatment of cystic fibrosis, bronchiectasis, and chronic bronchitis. propyl 4-{[(4-isopropylphenoxy)acetyl]amino}benzoate bromide has been shown to be effective in reducing airway resistance, improving lung function, and reducing the frequency and severity of exacerbations in patients with COPD and asthma.